Cas no 22493-93-2 (Quinoline, 2-(1-methylpropyl)-)

• Product Name: Quinoline, 2-(1-methylpropyl)-
• CAS No: 22493-93-2
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1413493
• PubChem ID: 13816188
• Update Time: 2025-04-20

Quinoline, 2-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-(1-methylpropyl)-
• 2-butan-2-ylquinoline
• 2-(Butan-2-yl)quinoline
• 22493-93-2
• SCHEMBL5573487
• DTXSID90550423

• Inchi： 1S/C13H15N/c1-3-10(2)12-9-8-11-6-4-5-7-13(11)14-12/h4-10H,3H2,1-2H3
• InChI Key： DGOZIOPKJJGGLJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=CC=1C(C)CC

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives